Cas no 1807126-60-8 (4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1807126-60-8
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4871539
• Update Time: 2025-05-26

4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-5-3-4(1-2-16)17-7(8(11)12)6(5)9(13,14)15/h3,8H,1H2
• InChI Key： YOEPHMMFKZEIAM-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1807126-60-8)

The compound 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1807126-60-8) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material sciences. Its unique molecular structure, characterized by the presence of chloro, difluoromethyl, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing compounds with enhanced biological activity and stability. Researchers and industry professionals frequently search for this compound due to its potential applications in crop protection and drug development, aligning with the growing demand for sustainable and efficient chemical solutions.

One of the key reasons behind the popularity of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile is its role in the development of next-generation agrochemicals. With the global focus on food security and sustainable farming practices, this compound is often explored for its herbicidal and pesticidal properties. The integration of fluorine atoms in its structure enhances its lipophilicity and metabolic stability, making it a preferred choice for formulating eco-friendly crop protection agents. This aligns with the rising trend of "green chemistry" and the search for alternatives to traditional pesticides.

In the pharmaceutical sector, CAS No. 1807126-60-8 is investigated for its potential as a building block in drug discovery. The pyridine core, combined with acetonitrile and halogenated substituents, offers a robust scaffold for designing molecules with improved pharmacokinetic profiles. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory and metabolic disorders, addressing the increasing prevalence of chronic diseases worldwide. This has led to a surge in queries related to its synthetic pathways and biological efficacy.

From a technical standpoint, the synthesis of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile involves multi-step reactions, including halogenation and fluorination processes. The compound's purity and yield are critical factors for its commercial viability, prompting extensive research into optimized production methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, reflecting the industry's emphasis on precision and reproducibility.

The compound's stability under various environmental conditions is another area of interest. Its resistance to hydrolysis and photodegradation makes it suitable for formulations requiring long shelf lives, a feature highly valued in both agrochemical and pharmaceutical applications. This durability also reduces the frequency of reapplication, contributing to cost-effectiveness and environmental sustainability—a topic frequently searched by stakeholders in these industries.

Market trends indicate a growing demand for fluorinated pyridine derivatives, driven by their superior performance compared to non-fluorinated analogs. 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile is no exception, with patents and publications highlighting its utility in proprietary formulations. The compound's compatibility with other active ingredients further enhances its appeal, enabling the development of synergistic mixtures for targeted applications.

In conclusion, CAS No. 1807126-60-8 represents a critical intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with the industry's shift toward sustainable and high-performance chemicals, ensure its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in agriculture and healthcare, making it a subject of enduring interest for scientists and manufacturers alike.